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Introduction
Xenon-135 (¹³⁵Xe) is a radioactive isotope of xenon with significant implications in nuclear

reactor operations due to its remarkably high neutron absorption cross-section. Understanding

its nuclear properties, specifically its half-life and decay energy, is crucial for reactor physics,

safety, and the management of nuclear fuel. This technical guide provides a comprehensive

overview of the half-life and decay energy of Xenon-135, including detailed experimental

protocols for their measurement and a visualization of its nuclear decay pathway.

Quantitative Data Summary
The following tables summarize the key nuclear properties of Xenon-135.

Property Value and Uncertainty

Half-life (t½) 9.14 ± 0.02 hours[1]

Beta Decay Energy (Q) 1.165 MeV[1]

Spin and Parity 3/2+[1]

Table 1: Nuclear Properties of Xenon-135
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Decay Mode Decay Energy (MeV)

Beta Minus (β⁻) 1.165[1]

Table 2: Decay Modes and Energies of Xenon-135

Nuclear Decay Pathway
Xenon-135 is primarily a fission product, formed predominantly from the beta decay of Iodine-

135 (¹³⁵I), which itself is a decay product of Tellurium-135 (¹³⁵Te). The decay of ¹³⁵Xe results in

the formation of Caesium-135 (¹³⁵Cs), a long-lived fission product.

Tellurium-135
(¹³⁵Te)

t½ ≈ 19 s

Iodine-135
(¹³⁵I)

t½ ≈ 6.57 h

β⁻ Xenon-135
(¹³⁵Xe)

t½ ≈ 9.14 h
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t½ ≈ 2.3 x 10⁶ y

β⁻

Click to download full resolution via product page

Caption: Decay pathway of Xenon-135 from its precursors.

Experimental Protocols
The determination of the half-life and decay energy of Xenon-135 relies on precise radiation

detection and spectroscopic techniques. The following sections outline the methodologies for

these measurements.

Measurement of Half-life via Gamma-Ray Spectroscopy
The half-life of Xenon-135 can be determined by measuring the decay of its characteristic

gamma-ray emissions over time.

1. Sample Preparation and Source:

A sample of Xenon-135 is required. This can be produced through the neutron irradiation of

a Uranium-235 or Plutonium-239 target in a nuclear reactor.
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The Xenon gas is then separated from other fission products, often cryogenically or through

gas chromatography.

The purified Xenon-135 gas is encapsulated in a sealed container suitable for gamma-ray

counting.

2. Instrumentation:

A high-purity germanium (HPGe) detector is the preferred instrument due to its excellent

energy resolution, which allows for the clear identification of the 249.8 keV gamma-ray peak

from the decay of ¹³⁵Xe.

The detector is coupled to a multichannel analyzer (MCA) to record the gamma-ray

spectrum.

Standard NIM (Nuclear Instrument Module) electronics are used for signal processing (e.g.,

preamplifier, amplifier, and analog-to-digital converter).

3. Detector Calibration:

Energy Calibration: The energy scale of the spectrometer is calibrated using standard

radioactive sources with well-known gamma-ray energies covering a range that includes the

249.8 keV peak of ¹³⁵Xe. Common calibration sources include ¹³³Ba, ¹⁵²Eu, and ⁶⁰Co. A

calibration curve of channel number versus energy is generated.

Efficiency Calibration: The detection efficiency of the HPGe detector at 249.8 keV is

determined using calibrated radioactive sources with known activities. This allows for the

conversion of the measured count rate to the absolute activity of the source.

4. Data Acquisition:

The Xenon-135 source is placed at a fixed and reproducible distance from the HPGe

detector.

A series of gamma-ray spectra are acquired at regular time intervals. The duration of each

measurement should be short relative to the half-life of ¹³⁵Xe to minimize the effect of decay

during the measurement period.
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The acquisition time for each spectrum must be accurately recorded.

5. Data Analysis:

For each spectrum, the net peak area of the 249.8 keV gamma-ray is determined by

subtracting the background continuum under the peak.

The net peak area is proportional to the activity of the Xenon-135 sample at the time of

measurement.

The natural logarithm of the net peak area (or the count rate) is plotted against the elapsed

time.

The resulting data points should form a straight line, consistent with the exponential decay

law.

A linear regression is performed on the data points. The slope of the line is equal to the

negative of the decay constant (λ).

The half-life (t½) is then calculated using the formula: t½ = ln(2) / λ.
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Caption: Workflow for the experimental determination of Xenon-135 half-life.

Measurement of Decay Energy via Beta-Gamma
Coincidence Spectroscopy
The beta decay energy of Xenon-135 can be determined by measuring the energy spectrum of

the emitted beta particles in coincidence with the subsequent gamma rays.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1198187?utm_src=pdf-body-img
https://www.benchchem.com/product/b1198187?utm_src=pdf-body
https://www.benchchem.com/product/b1198187?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198187?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Instrumentation:

A beta spectrometer, such as a plastic scintillator or a silicon detector, is used to measure

the energy of the beta particles.

A gamma-ray detector, typically a NaI(Tl) scintillator or an HPGe detector, is used to detect

the 249.8 keV gamma ray.

A coincidence counting system is employed to record events where a beta particle and a

gamma ray are detected within a very short time window (nanoseconds).

2. Calibration:

The beta spectrometer is energy-calibrated using beta sources with known endpoint

energies, such as ³⁶Cl or ⁹⁰Sr/⁹⁰Y.

The gamma-ray detector is calibrated as described in the previous section.

3. Data Acquisition:

The Xenon-135 source is placed between the beta and gamma detectors.

The coincidence system is configured to record the energy of a beta particle only when it is

detected in coincidence with a 249.8 keV gamma ray.

This "gated" beta spectrum is acquired over a sufficient period to obtain good statistics.

4. Data Analysis:

The acquired beta spectrum is corrected for background and detector response.

A Kurie plot (or Fermi-Kurie plot) is constructed from the beta spectrum data. For an allowed

beta transition, this plot linearizes the spectrum.

The endpoint energy of the beta spectrum, which corresponds to the maximum energy of the

emitted beta particles, is determined by extrapolating the linear portion of the Kurie plot to

the energy axis.
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This endpoint energy represents the Q-value of the beta decay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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